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Compound of Interest

Compound Name: Non-2-yn-1-ol

Cat. No.: B147523 Get Quote

An In-depth Technical Guide to Non-2-yn-1-ol
For Researchers, Scientists, and Drug Development Professionals

Introduction
Non-2-yn-1-ol is an organic compound classified as an acetylenic alcohol. Its structure

consists of a nine-carbon chain with a hydroxyl group at position 1 and a carbon-carbon triple

bond between positions 2 and 3. This arrangement of functional groups, a primary alcohol

adjacent to an internal alkyne, suggests a versatile chemical reactivity profile, making it a

potential building block in organic synthesis. However, it is important to note that Non-2-yn-1-ol
is not an extensively studied compound, and detailed information regarding its biological

activity and applications in drug development is limited in publicly available scientific literature.

This guide aims to provide a comprehensive overview of the known properties of Non-2-yn-1-
ol, supplemented with general characteristics and reactions of related alkynols where specific

data is unavailable.

Physicochemical Properties
The fundamental physicochemical properties of Non-2-yn-1-ol are summarized in the table

below. These properties are crucial for its handling, storage, and application in a laboratory

setting.
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Property Value Reference

CAS Number 5921-73-3 [1][2]

Molecular Formula C₉H₁₆O [1][2]

Molecular Weight 140.22 g/mol [1]

IUPAC Name Non-2-yn-1-ol [1]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 109-111 °C at 11 mmHg [4]

Solubility
Soluble in organic solvents,

limited solubility in water
[3]

Experimental Protocols
Detailed experimental protocols specifically for the synthesis of Non-2-yn-1-ol are not readily

available in peer-reviewed literature. However, a general approach to synthesizing similar

internal propargyl alcohols involves the alkynylation of an appropriate electrophile. A plausible

synthetic route could involve the reaction of 1-heptyne with paraformaldehyde in the presence

of a strong base, such as n-butyllithium, in an aprotic solvent like tetrahydrofuran (THF). This

general methodology is widely used for the synthesis of propargyl alcohols.[5]
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General Synthetic Workflow for Alkynols

Reactants Reagents & Conditions

1-Heptyne

Alkynylation Reaction

Paraformaldehyde n-Butyllithium (n-BuLi)

Base

Tetrahydrofuran (THF)

Solvent

Low Temperature (e.g., -78 °C to rt)

Condition

Aqueous Workup

Purification (e.g., Chromatography)

Non-2-yn-1-ol

Potential Chemical Transformations of Non-2-yn-1-ol

Hydroxyl Group Reactions Alkyne Group Reactions

Non-2-yn-1-ol

Oxidation to Aldehyde/Carboxylic Acid Esterification Etherification Hydrogenation to Alkene/Alkane Hydration to Ketone Cycloaddition (e.g., Click Chemistry) Intramolecular Cyclization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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